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Compound of Interest

Compound Name: SU-4942

Cat. No.: B15572885 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

SU-4942, a tyrosine kinase signaling modulator used in research.

SU-4942 is identified as a yellow solid powder and is typically shipped as a non-hazardous

chemical.[1] However, all laboratory chemicals should be handled with care, and proper

disposal protocols must be followed to minimize risks and ensure regulatory compliance.

Chemical and Physical Properties
A summary of the known properties of SU-4942 is provided in the table below. This information

is crucial for a preliminary risk assessment, although a comprehensive Safety Data Sheet

(SDS) should be consulted if available from the supplier.
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Property Value

CAS Number 76086-99-2[1]

Chemical Formula C15H10BrNO[1]

Molecular Weight 300.16 g/mol [1]

Appearance Yellow solid powder[1]

Purity >98%[1]

Shipping Condition
Shipped under ambient temperature as non-

hazardous chemical.[1]

Standard Operating Procedure for SU-4942 Disposal
The following procedures are based on general best practices for laboratory chemical waste

management and should be adapted to comply with your institution's specific environmental

health and safety (EHS) guidelines.

Step 1: Waste Identification and Segregation
Characterize the Waste: Determine if the SU-4942 waste is pure, in solution, or mixed with

other hazardous materials. Mixed wastes, such as those containing radioactive isotopes or

biological agents, require special handling and must be segregated.[2][3]

Segregate Waste Streams: Do not mix SU-4942 waste with incompatible chemicals. It

should be collected in a designated hazardous chemical waste container.

Step 2: Containerization and Labeling
Use Appropriate Containers: Collect SU-4942 waste in a chemically compatible, leak-proof

container with a secure, tight-fitting lid. Plastic containers are often preferred for solid

chemical waste.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name ("SU-4942"), and the specific contents, including any solvents or other

mixed chemicals. Ensure the label is legible and securely attached to the container.
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Step 3: Accumulation and Storage
Designated Storage Area: Store the waste container in a designated satellite accumulation

area within the laboratory. This area should be at or near the point of generation.

Keep Containers Closed: Waste containers must be kept closed at all times, except when

adding waste.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent spills.

Step 4: Disposal Request and Pickup
Consult Institutional EHS: Follow your institution's specific procedures for chemical waste

pickup. This typically involves submitting an online request form to your Environmental

Health and Safety (EHS) department.

Do Not Dispose Down the Drain: Hazardous chemicals like SU-4942 must never be poured

down the drain.

EHS Collection: Your institution's EHS personnel will collect the properly labeled and

containerized waste for final treatment and disposal in compliance with federal, state, and

local regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SU-
4942 waste in a laboratory setting.
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Store in designated
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End: EHS Collects Waste
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Caption: Workflow for the proper disposal of SU-4942 waste.
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Experimental Protocols
While specific experimental protocols for SU-4942 are not detailed in the provided search

results, its use as a tyrosine kinase signaling modulator suggests its application in cell-based

assays and in vivo studies to investigate cancer biology and other kinase-driven processes.

Researchers using SU-4942 should develop a comprehensive experimental plan that includes

safety considerations for handling and disposal at each step.

By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of SU-4942 and contribute to a secure research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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